Cas no 1172234-95-5 (methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1172234-95-5
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 3158764
• PubChem ID: 25247459
• Update Time: 2025-04-21

methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
• methyl1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate
• SCHEMBL15898282
• 1172234-95-5
• methyl 2-(2,2-difluoroethyl)pyrazole-3-carboxylate
• STK351657
• EN300-185538
• DB-142611
• AKOS005167790
• F84633
• XWB23495

• MDL： MFCD09473371
• Inchi： 1S/C7H8F2N2O2/c1-13-7(12)5-2-3-10-11(5)4-6(8)9/h2-3,6H,4H2,1H3
• InChI Key： QUPUMUCRPIJDNL-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)OC)=CC=N1)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 249.7±40.0 °C at 760 mmHg
• Flash Point: 104.8±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives